Cas no 2229419-55-8 (4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine)

• Product Name: 4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine
• CAS No: 2229419-55-8
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5968637
• PubChem ID: 165863149
• Update Time: 2025-06-30

4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine
• 2229419-55-8
• 4-[(dimethyl-1,3-oxazol-2-yl)oxy]piperidine
• EN300-1754375

• Inchi： 1S/C10H16N2O2/c1-7-8(2)13-10(12-7)14-9-3-5-11-6-4-9/h9,11H,3-6H2,1-2H3
• InChI Key： IVIAOZZSSIQCIH-UHFFFAOYSA-N
• SMILES： O(C1=NC(C)=C(C)O1)C1CCNCC1

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine

Comprehensive Overview of 4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine (CAS No. 2229419-55-8): Properties, Applications, and Industry Insights

4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine (CAS No. 2229419-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine backbone with a dimethyloxazole moiety, offering versatile reactivity and potential bioactivity. This article delves into its chemical properties, synthesis pathways, and emerging applications while addressing trending topics like drug discovery, small-molecule modulators, and sustainable synthesis.

Chemically, 4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine belongs to the class of heterocyclic compounds, which are pivotal in modern medicinal chemistry. Its CAS No. 2229419-55-8 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers frequently search for "oxazole derivatives in drug design" or "piperidine-based bioactive molecules," reflecting the compound's relevance in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

The synthesis of 4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine typically involves multi-step organic reactions, including cyclization and etherification. Recent advancements in green chemistry have explored catalytic methods to reduce waste, aligning with the industry's shift toward sustainable manufacturing. Keywords like "eco-friendly heterocycle synthesis" and "catalytic oxazole formation" highlight growing user interest in environmentally benign processes.

In pharmaceuticals, this compound's oxazole-piperidine hybrid structure shows promise as a scaffold for CNS-targeting drugs (e.g., neuropathic pain or neurodegenerative diseases). Its lipophilic properties and hydrogen-bond acceptors enhance blood-brain barrier permeability, a hot topic in searches like "BBB-penetrating small molecules." Additionally, agrochemical studies investigate its potential as a pesticide intermediate, leveraging its stability and selective bioactivity.

From a commercial perspective, CAS No. 2229419-55-8 is often listed in catalogs of high-value building blocks for contract research organizations (CROs). The demand for "custom heterocyclic synthesis" and "structure-activity relationship (SAR) studies" underscores its role in accelerating hit-to-lead optimization. Regulatory compliance, such as REACH and GMP standards, further ensures its safe handling in industrial settings.

Emerging trends also link 4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine to proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Searches for "PROTAC linker chemistry" or "E3 ligase ligands" highlight its potential in next-generation therapeutics. Such applications align with the broader focus on precision medicine and AI-driven drug discovery, where molecular diversity is critical.

In conclusion, 4-(dimethyl-1,3-oxazol-2-yl)oxypiperidine (CAS No. 2229419-55-8) exemplifies the intersection of structural innovation and applied research. Its adaptability across pharmaceutical, agrochemical, and material science domains positions it as a compound of enduring scientific and commercial value. For researchers, staying updated on its patent landscape and synthetic breakthroughs is essential to leverage its full potential.